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Compound of Interest

Compound Name: Azoethane

Cat. No.: B3057528 Get Quote

Application Notes and Protocols for Azoethane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Azoethane are not readily available. The

following protocols and safety information are based on the known properties of azo

compounds and data from the closely related and well-studied azo initiator,

Azobisisobutyronitrile (AIBN). A thorough, substance-specific risk assessment should be

conducted by qualified safety professionals before handling Azoethane. It is imperative to treat

Azoethane as a potentially hazardous substance.

Compound Identification and Properties
Azoethane, also known as diethyldiazene, is an organic compound valued in research as a

source of ethyl radicals upon thermal or photochemical decomposition. It is primarily used as a

free radical initiator in polymerization reactions and mechanistic studies.

Table 1: Physicochemical Properties of Azoethane and AIBN (for comparison)
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Property Azoethane
Azobisisobutyronit
rile (AIBN)

Reference

Molecular Formula C₄H₁₀N₂ C₈H₁₂N₄

Molecular Weight 86.14 g/mol 164.21 g/mol

CAS Number 821-14-7 78-67-1

Appearance

Not specified (likely a

liquid or low-melting

solid)

White crystalline

powder

Melting Point Not available
102-104 °C

(decomposes)

Boiling Point Not available Decomposes

Solubility Not specified

Insoluble in water;

soluble in organic

solvents (alcohols,

ethers, toluene)

Decomposition

Temperature

Studied in the range

of 245-308°C

Decomposes above

65°C

Activation Energy for

Decomposition
47.0 ± 1.0 kcal/mol Not specified

Hazard Identification and Safety Precautions
Azoalkanes have been reported to possess carcinogenic properties. Azoethane is expected to

be flammable and thermally unstable. Upon decomposition, it generates ethyl radicals and

nitrogen gas. The decomposition of azo compounds can be explosive if heated under

confinement.

Table 2: Toxicological Data for AIBN (as a proxy for Azoethane)
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Metric Value Species Route Reference

LD50
300 - 2,000

mg/kg
Rat Oral

LD50 > 2,000 mg/kg Rat Dermal

LC50 1.5 mg/l (4h) Not specified
Inhalation

(dust/mist)

Personal Protective Equipment (PPE)
A comprehensive PPE assessment is crucial before handling Azoethane.

Eye/Face Protection: Chemical safety goggles or a full-face shield are required.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory. For larger quantities or splash potential, a chemical-resistant apron or suit should

be considered.

Respiratory Protection: All handling of Azoethane must be conducted in a certified chemical

fume hood to prevent inhalation of vapors. If exposure limits are exceeded, a full-face

respirator with appropriate cartridges should be used.

Handling and Storage
Handling: Use Azoethane in a well-ventilated area, preferably a chemical fume hood. Avoid

contact with skin, eyes, and clothing. Do not breathe vapors. Keep away from heat, sparks,

and open flames. Use non-sparking tools. Prevent the build-up of electrostatic charges.

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and sources of

ignition. Keep the container tightly closed. Store separately from incompatible materials such

as strong acids and bases.

Emergency Procedures
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First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

**3.2. Fire Fighting
To cite this document: BenchChem. [Protocol for handling and storage of Azoethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057528#protocol-for-handling-and-storage-of-
azoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

